Cas no 89182-14-9 (2-Amino-3-chloro-5-methylpyrazine)

2-Amino-3-chloro-5-methylpyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with amino, chloro, and methyl functional groups. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and chloro groups allows for selective functionalization, enabling the construction of more complex molecules. Its methyl substituent further enhances steric and electronic properties, influencing regioselectivity in reactions. The compound is characterized by high purity and stability under standard conditions, ensuring consistent performance in applications such as drug discovery and specialty chemical manufacturing. Its versatility as a building block makes it particularly useful in the development of biologically active compounds.
2-Amino-3-chloro-5-methylpyrazine structure
89182-14-9 structure
Product Name:2-Amino-3-chloro-5-methylpyrazine
CAS No:89182-14-9
MF:C5H6ClN3
MW:143.574239253998
MDL:MFCD09834805
CID:720384
PubChem ID:15149676
Update Time:2025-06-07

2-Amino-3-chloro-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-chloro-5-methylpyrazine
    • 3-Chloro-5-methylpyrazin-2-amine
    • 2-Amino-3-chloro-5-methyl-pyrazine
    • 2-Pyrazinamine, 3-chloro-5-methyl-
    • 3-CHLORO-5-METHYL-PYRAZIN-2-YLAMINE
    • JPMJUTNVPDDMKZ-UHFFFAOYSA-N
    • 2-Pyrazinamine,3-chloro-5-methyl-
    • FCH874044
    • AX8069862
    • ST2410636
    • W9211
    • BB 0262585
    • 3-Chloro-5-methyl-2-pyrazinamine (ACI)
    • Pyrazine, 2-amino-3-chloro-5-methyl- (7CI)
    • DTXSID50569096
    • 89182-14-9
    • DS-10487
    • MFCD09834805
    • CS-W006845
    • AKOS006326214
    • SCHEMBL624512
    • MDL： MFCD09834805
    • Inchi： 1S/C5H6ClN3/c1-3-2-8-5(7)4(6)9-3/h2H,1H3,(H2,7,8)
    • InChI Key： JPMJUTNVPDDMKZ-UHFFFAOYSA-N
    • SMILES： ClC1C(N)=NC=C(C)N=1

Computed Properties

  • Exact Mass: 143.02500
  • Monoisotopic Mass: 143.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 58-82 ºC
  • Boiling Point: 252.3±35.0 ºC (760 Torr),
  • Flash Point: 106.4±25.9 ºC,
  • Refractive Index: 1.599
  • Solubility: Slightly soluble (24 g/l) (25 º C),
  • PSA: 51.80000
  • LogP: 1.60180

2-Amino-3-chloro-5-methylpyrazine Security Information

2-Amino-3-chloro-5-methylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-3-chloro-5-methylpyrazine Pricemore >>

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2-Amino-3-chloro-5-methylpyrazine Production Method

Production Method 1

43029-20-5 43029-20-5
89182-14-9 89182-14-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride
Reference
Synthesis and hypoglycemic activity of substituted 8-(1-piperazinyl)imidazo[1,2-a]pyrazines
Meurer, Laura C.; Tolman, Richard L.; Chapin, Edward W.; Saperstein, Richard; Vicario, Pasquale P.; et al, Journal of Medicinal Chemistry, 1992, 35(21), 3845-57

2-Amino-3-chloro-5-methylpyrazine Raw materials

2-Amino-3-chloro-5-methylpyrazine Preparation Products

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